Cas no 1807306-26-8 (Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate)
Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate
-
- Inchi: 1S/C11H6F3NO3S/c1-18-10(17)7-3-2-6(4-15)8(5-16)9(7)19-11(12,13)14/h2-3,5H,1H3
- InChI Key: IBGIFTRGWRKVLM-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C(C=O)=C(C#N)C=CC=1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 404
- XLogP3: 2.7
- Topological Polar Surface Area: 92.5
Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015012017-1g |
Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate |
1807306-26-8 | 97% | 1g |
$1519.80 | 2023-09-02 |
Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate
Recent Advances in the Study of Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate (CAS: 1807306-26-8)
Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate (CAS: 1807306-26-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications.
The compound's unique structure, featuring a trifluoromethylthio group and a formyl moiety, has been the focus of several synthetic chemistry studies. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate, achieving a yield of over 85% with high purity. The study emphasized the importance of this compound as a building block for more complex molecules, particularly those targeting protein-protein interactions in cancer cells.
In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate exhibit promising inhibitory effects against specific kinase enzymes involved in tumor proliferation. A recent study published in Bioorganic & Medicinal Chemistry Letters reported IC50 values in the low micromolar range for several derivatives, suggesting their potential as lead compounds for further optimization. The trifluoromethylthio group, in particular, was noted for its role in enhancing membrane permeability and metabolic stability.
Beyond oncology, research has also explored the compound's utility in antimicrobial applications. A 2024 study in European Journal of Medicinal Chemistry identified Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate as a precursor for synthesizing novel antifungal agents. The study demonstrated that modifications at the formyl position could significantly alter the spectrum of activity against various fungal pathogens, including Candida albicans and Aspergillus fumigatus.
Despite these promising findings, challenges remain in the development of Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate-based therapeutics. Issues such as scalability of synthesis, potential toxicity of intermediates, and the need for more comprehensive in vivo studies were highlighted in a recent review article in Drug Discovery Today. The review called for collaborative efforts between synthetic chemists and pharmacologists to address these challenges and accelerate the translation of research findings into clinical applications.
In conclusion, Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate (CAS: 1807306-26-8) represents a versatile and promising compound in medicinal chemistry research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for the development of new therapeutic agents. Future research directions may include further exploration of its structure-activity relationships, development of more efficient synthetic methodologies, and evaluation of its potential in combination therapies.
1807306-26-8 (Methyl 4-cyano-3-formyl-2-(trifluoromethylthio)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)